4-hydroxy-N'-[1-(4-hydroxyphenyl)ethylidene]benzohydrazide

• IUPAC Name: 4-hydroxy-N-[(Z)-1-(4-hydroxyphenyl)ethylideneamino]benzamide
• InChI: InChI=1S/C15H14N2O3/c1-10(11-2-6-13(18)7-3-11)16-17-15(20)12-4-8-14(19)9-5-12/h2-9,18-19H,1H3,(H,17,20)/b16-10-
• InChI Key: HBNYXEZMTVGDPN-YBEGLDIGSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=C(C=C1)O)C2=CC=C(C=C2)O
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=C(C=C1)O)/C2=CC=C(C=C2)O
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

4-hydroxy-N'-[1-(4-hydroxyphenyl)ethylidene]benzohydrazide, also known as BH, is a chemical compound that has been widely studied for its potential use in various scientific research applications. BH is a hydrazone derivative that has been synthesized using various methods, and its mechanism of action has been explored in detail.

Scientific Research Applications

Copper(II) Complexes and DNA Interaction : Research has shown that copper(II) complexes derived from 4-hydroxy-N'-[1-(4-hydroxyphenyl)ethylidene]benzohydrazide have significant applications in the study of DNA interactions. These complexes have been synthesized and characterized, and their interactions with calf thymus DNA (CT-DNA) have been explored. The studies involved assessing the binding of these copper complexes to DNA, using techniques like UV-visible spectra, which indicated non-covalent binding to CT-DNA. Additionally, DNA cleavage experiments were conducted, showing the nuclease activity of these complexes, which depends on their concentration, particularly in the presence of an oxidative agent like H₂O₂. This research is pivotal in understanding the DNA binding and cleavage properties of such complexes, contributing to the broader field of bioinorganic chemistry and molecular biology​​.